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For Researchers, Scientists, and Drug Development Professionals

Oleum, also known as fuming sulfuric acid, is a critical reagent in numerous industrial and

laboratory settings, including the synthesis of pharmaceuticals and other fine chemicals.[1][2]

Its potency as a sulfonating and dehydrating agent stems from its unique composition: a

solution of sulfur trioxide (SO₃) dissolved in concentrated sulfuric acid (H₂SO₄).[1][2] This guide

provides a detailed technical breakdown of the chemical composition of 20% oleum, a

commonly used concentration.

Understanding Oleum Composition
The concentration of oleum is typically expressed as the percentage by mass of free sulfur

trioxide. Therefore, 20% oleum contains 20 grams of free SO₃ for every 100 grams of the

solution.[3] The remaining 80 grams consist of sulfuric acid. This composition can also be

represented by the formula H₂SO₄·xSO₃, where 'x' denotes the molar content of free sulfur

trioxide.[4]

The reaction between sulfur trioxide and water to form sulfuric acid is highly exothermic and

can create a fine mist of sulfuric acid that is difficult to manage.[4] Oleum serves as a more

manageable intermediate for producing sulfuric acid of a desired high concentration.[5]
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To fully characterize 20% oleum, its composition can be broken down by both mass and molar

percentages of its constituent components, sulfur trioxide and sulfuric acid.

Parameter Value

Mass Composition

Mass % of free SO₃ 20.00%

Mass % of H₂SO₄ 80.00%

Molar Composition

Moles of free SO₃ per 100g 0.250 mol

Moles of H₂SO₄ per 100g 0.816 mol

Molar % of free SO₃ 23.45%

Molar % of H₂SO₄ 76.55%

Equivalent Sulfuric Acid

% Strength as H₂SO₄ 104.5%

Experimental Protocols for Determining Oleum Composition:

A common method for determining the concentration of oleum involves titration. A known

weight of the oleum sample is carefully diluted with water, converting the free SO₃ into H₂SO₄.

The resulting solution is then titrated with a standardized solution of a strong base, such as

sodium hydroxide, to determine the total amount of sulfuric acid present. From this, the initial

percentage of free SO₃ can be calculated.

Logical Relationship of Components in 20% Oleum
The following diagram illustrates the simple mixture relationship between the two primary

components of 20% oleum.
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Composition of 20% Oleum by Mass

Signaling Pathways and Experimental Workflows
While oleum itself is a reagent and not directly involved in biological signaling pathways, its

use in synthesis is critical for creating molecules that are. For instance, sulfonation reactions

using oleum are employed to produce various pharmaceuticals. The experimental workflow for

such a synthesis would typically involve the following stages:
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Starting Material

Sulfonation with Oleum

Aqueous Work-up & Neutralization
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General Experimental Workflow for a Sulfonation Reaction

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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